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Compound of Interest

Compound Name: 2-(3-Bromophenyl)acetaldehyde

Cat. No.: B026899

This document provides a detailed protocol for the safe handling and disposal of 2-(3-
Bromophenyl)acetaldehyde (CAS No. 109347-40-2). As a brominated aromatic aldehyde,
this compound requires specific procedures to ensure the safety of laboratory personnel and
compliance with environmental regulations. This guide is intended for researchers, scientists,
and drug development professionals who handle this or structurally similar chemicals. The
procedures outlined herein are grounded in established safety principles and regulatory
standards, emphasizing the chemical causality behind each step to foster a culture of safety
and responsibility.

Hazard Identification and Risk Assessment

A thorough understanding of a chemical's properties is the foundation of its safe management.
While a comprehensive Safety Data Sheet (SDS) for 2-(3-Bromophenyl)acetaldehyde is not
readily available from all suppliers, its chemical structure as a halogenated aromatic aldehyde
allows for a robust risk assessment based on its class.

The primary risk associated with this compound stems from its classification as a halogenated
organic compound. Such compounds are often toxic, persistent in the environment, and require
disposal as regulated hazardous waste.[1] The aldehyde functional group may also confer
reactivity, such as the potential to oxidize or polymerize under certain conditions.

Table 1: Physicochemical and Hazard Profile of 2-(3-Bromophenyl)acetaldehyde
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Property

Value / Information

Rationale and Safety
Implication

CAS Number

109347-40-2[2][3]

Unique identifier for ensuring

correct chemical identification.

Molecular Formula

CsH7BrOJ[3]

Indicates the presence of
bromine, classifying it as a

halogenated organic.

Molecular Weight

199.05 g/mol [3]

Relevant for calculating
concentrations and waste

quantities.

Physical State

Likely an oil or liquid at room

Influences handling

temperature. procedures and spill response.
Indicates it is not highly
flammable at ambient
Flash Point ~99.7 °CJ[1] temperatures, but ignition
sources should still be
controlled.
Density ~1.5 g/cm?3[1] Heavier than water.
N Based on the hazards of
Data not specified. Assumed to )
o o ] related aldehydes, direct
Toxicity be an irritant to skin, eyes, and

the respiratory system.

contact and inhalation must be
avoided.[4]

Environmental

Halogenated organics can be
persistent environmental

pollutants.

Disposal into sanitary sewer

systems is strictly prohibited.[1]

Reactivity

Aldehyde group is reactive.
Avoid contact with strong
oxidizing agents, strong bases,

and some metals.

Incompatible materials can
cause vigorous reactions.

Segregation of waste is critical.
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Personal Protective Equipment (PPE) and
Engineering Controls

Given the potential for irritation and toxicity, a stringent PPE protocol is mandatory. All handling
and disposal operations must be conducted within a certified chemical fume hood to prevent
inhalation of vapors.[1]

Hand Protection: Nitrile gloves are required. For prolonged contact or when handling larger
guantities, double-gloving or using thicker, chemical-resistant gloves is recommended.[1]

o Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles are
mandatory.[4]

o Skin and Body Protection: A flame-retardant lab coat must be worn and fully buttoned.
Ensure that shoes are closed-toed.[1]

o Respiratory Protection: Not typically required if all work is performed within a functioning
chemical fume hood. In the event of a large spill or ventilation failure, a respirator with an
organic vapor cartridge may be necessary.

Spill Management Protocol

Immediate and correct response to a spill is critical to minimizing exposure and environmental
contamination.

Small Spills (<100 mL within a fume hood)

e Alert Personnel: Inform others in the immediate area.

o Containment: Use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent
pads) to dike the spill.

o Absorption: Gently cover and absorb the spilled liquid. Avoid creating dust.

o Collection: Carefully scoop the absorbent material into a designated, sealable container.
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» Decontamination: Wipe the spill area with a suitable solvent (e.g., acetone), followed by soap
and water. The cleaning materials must also be disposed of as hazardous waste.

o Waste Disposal: Label the container "Hazardous Waste: 2-(3-Bromophenyl)acetaldehyde
spill debris" and dispose of it according to the main protocol in Section 5.

Large Spills (>100 mL or any spill outside a fume hood)

o EVACUATE the area immediately.

e ALERT personnel and activate the nearest fire alarm if there is any risk of fire.

o CALL your institution's emergency response team or local emergency services (e.g., 911).
o SECURE the area by closing doors and preventing re-entry.

» Provide emergency responders with the chemical name and any available hazard
information upon their arrival.

Waste Segregation and Collection: A Decision-
Making Workflow

Proper segregation is the most critical step in the disposal process. Mixing halogenated waste
with non-halogenated waste significantly increases disposal costs and can create regulatory
violations.[5] 2-(3-Bromophenyl)acetaldehyde must always be treated as halogenated
organic waste.

Below is a logical workflow for waste segregation in a laboratory setting.
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(Chemical Waste GeneratecD

Does it contain F, CI, Br, or |?

Is it an aqueous solution
(acids, bases, salts)?

Collect in
'HALOGENATED ORGANIC WASTE'
Container

Collect in Collect in
‘NON-HALOGENATED ORGANIC WASTE' 'AQUEOUS WASTE'
Container Container (check pH)

Arrange for Pickup by
EH&S or Licensed Contractor

Click to download full resolution via product page
Caption: Waste segregation decision workflow for laboratory chemicals.

Step-by-Step Disposal Procedure

This protocol must be incorporated into your laboratory's Chemical Hygiene Plan as required
by the Occupational Safety and Health Administration (OSHA).[6]

¢ Prepare the Waste Container:
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o Obtain a designated "Halogenated Organic Waste" container from your institution's
Environmental Health & Safety (EH&S) department.

o The container must be made of a compatible material (e.g., polyethylene) and be in good
condition with a secure, vapor-tight lid.[7]

o Affix a "Hazardous Waste" label to the container before adding any waste.

o Transfer the Waste:

Perform all waste transfers inside a certified chemical fume hood.

[e]

o

Wear all required PPE as detailed in Section 2.

[¢]

Carefully pour the 2-(3-Bromophenyl)acetaldehyde waste into the container using a
funnel to prevent spills.

[¢]

Do not fill the container beyond 90% capacity to allow for vapor expansion.
o Update the Waste Log:

o Immediately after adding waste, record the chemical name ("2-(3-
Bromophenyl)acetaldehyde™) and the estimated quantity on the hazardous waste label
or an associated log sheet. Accurate record-keeping is a regulatory requirement under the
EPA's Resource Conservation and Recovery Act (RCRA).[8]

e Secure and Store the Container:

o

Securely close the container lid. A container holding hazardous waste must be closed at
all times except when actively adding waste.[8]

[¢]

Store the container in a designated Satellite Accumulation Area (SAA).

[e]

The SAA must be in a secondary containment bin to capture any potential leaks.

o

Store away from incompatible materials, particularly strong oxidizing agents and bases.

o Arrange for Final Disposal:
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o Once the container is full or has been in the SAA for the maximum allowed time (per
institutional and EPA guidelines), contact your EH&S department to arrange for pickup.

o Do not attempt to dispose of the chemical through any other means, such as evaporation
in the fume hood or pouring it down the drain.[7]

Regulatory Framework: Trust Through Compliance

Adherence to this protocol ensures compliance with the primary federal regulations governing
laboratory waste in the United States.

¢ Environmental Protection Agency (EPA): The EPA's RCRA establishes the "cradle-to-grave
management system for hazardous waste.[9] This means the generator of the waste (your
laboratory) is responsible for it from creation to its final, safe disposal.

e Occupational Safety and Health Administration (OSHA): The "Occupational Exposure to
Hazardous Chemicals in Laboratories” standard (29 CFR 1910.1450) mandates the creation
of a Chemical Hygiene Plan (CHP).[6] This CHP must include standard operating procedures
for the safe handling and disposal of all hazardous chemicals.

By integrating this guide into your laboratory's CHP, you establish a self-validating system of
safety and compliance, building a foundation of trust in your operational integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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